Cas no 2172009-47-9 (2-isothiocyanato-2-(naphthalen-2-yl)acetic acid)

• Product Name: 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid
• CAS No: 2172009-47-9
• MF: C₁₃H₉NO₂S
• MW: 243.281061887741
• CID: 5999884
• PubChem ID: 165528641
• Update Time: 2025-08-03

2-isothiocyanato-2-(naphthalen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid
• 2172009-47-9
• EN300-1458999

• Inchi： 1S/C13H9NO2S/c15-13(16)12(14-8-17)11-6-5-9-3-1-2-4-10(9)7-11/h1-7,12H,(H,15,16)
• InChI Key： BITWRBMJTRZSSL-UHFFFAOYSA-N
• SMILES： S=C=NC(C(=O)O)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 243.03539970g/mol
• Monoisotopic Mass: 243.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid

Exploring the Unique Properties and Applications of 2-Isothiocyanato-2-(naphthalen-2-yl)acetic acid (CAS No. 2172009-47-9)

In the ever-evolving field of organic chemistry, 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid (CAS No. 2172009-47-9) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This compound, characterized by the presence of both an isothiocyanate group and a naphthalene ring, offers a wide range of possibilities in synthetic chemistry, pharmaceutical research, and material science. Researchers and industry professionals are increasingly exploring its potential, making it a hot topic in contemporary chemical discussions.

The molecular structure of 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid combines the aromatic properties of naphthalene with the reactive isothiocyanate functional group. This combination not only enhances its chemical reactivity but also opens doors to various derivatization strategies. The acetic acid moiety further adds to its versatility, allowing for easy modification and conjugation with other molecules. Such structural attributes make this compound a valuable building block in the synthesis of more complex chemical entities.

One of the most compelling aspects of 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid is its potential in pharmaceutical applications. The isothiocyanate group is known for its ability to interact with biological targets, making it a key feature in drug design. Recent studies have highlighted its role in the development of anti-inflammatory and anticancer agents, aligning with the growing demand for novel therapeutic solutions. As the pharmaceutical industry continues to seek innovative compounds, this molecule stands out as a promising candidate for further investigation.

Beyond pharmaceuticals, 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid has found applications in material science. Its ability to form stable covalent bonds with other materials makes it an excellent choice for surface modification and functionalization. Researchers are exploring its use in creating advanced polymeric materials and nanocomposites, which are critical for developing next-generation technologies. The compound's unique properties also make it suitable for applications in sensors and catalysts, further broadening its utility.

The synthesis of 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid involves a series of well-defined chemical reactions, ensuring high purity and yield. Modern synthetic techniques, such as microwave-assisted synthesis and flow chemistry, have been employed to optimize its production. These methods not only improve efficiency but also align with the principles of green chemistry, reducing waste and energy consumption. As sustainability becomes a priority in chemical manufacturing, such advancements are highly valued by both researchers and industry stakeholders.

In the context of market trends, the demand for specialized organic compounds like 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid is on the rise. The compound's versatility and potential applications have attracted attention from pharmaceutical companies, research institutions, and material science developers. With increasing investments in R&D, the future looks promising for this molecule, as it continues to find new uses and innovations.

For those interested in sourcing 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid, it is essential to work with reputable suppliers who adhere to strict quality standards. The compound's purity and stability are critical for its successful application in various fields. Additionally, staying updated with the latest research and patent filings can provide valuable insights into its evolving uses and potential breakthroughs.

In conclusion, 2-isothiocyanato-2-(naphthalen-2-yl)acetic acid (CAS No. 2172009-47-9) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure and multifaceted applications make it a compound worth watching in the coming years. Whether you are a researcher, a pharmaceutical developer, or a material scientist, understanding the potential of this molecule can open new avenues for innovation and discovery.